2,5-dichloro-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)thiophene-3-carboxamide

• IUPAC Name: 2,5-dichloro-N-(4-methoxy-7-methyl-1,3-benzothiazol-2-yl)thiophene-3-carboxamide
• InChI: InChI=1S/C14H10Cl2N2O2S2/c1-6-3-4-8(20-2)10-11(6)22-14(17-10)18-13(19)7-5-9(15)21-12(7)16/h3-5H,1-2H3,(H,17,18,19)
• InChI Key: GMMYHCKVOWTFJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=C(C=C1)OC)N=C(S2)NC(=O)C3=C(SC(=C3)Cl)Cl
• Molecular Formula: C14H10Cl2N2O2S2
• Molecular Weight: 373.3 g/mol

Description

The compound “2,5-dichloro-N-(4-methoxy-7-methylbenzo[d]thiazol-2-yl)thiophene-3-carboxamide” is a heterocyclic compound. It is not intended for human or veterinary use and is for research use only. The molecular formula of the compound is C14H10Cl2N2O2S2 and it has a molecular weight of 373.27.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of 2-bromo-1-(2,5-dichlorothien-3-yl) ethanone with thiourea and substituted thioamides. Another approach involves coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid.

Molecular Structure Analysis

The compound contains a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom at the 1 position. The aromaticity of the thiophene ring is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiophene derivatives show high antimicrobial activity against various microbial infections. They have been reported to possess a wide range of therapeutic properties with diverse applications in medicinal chemistry and material science.

Physical And Chemical Properties Analysis

The compound is soluble in most organic solvents like alcohol and ether but insoluble in water. The molecular mass of the compound is 373.27.

Scientific Research Applications

Inhibition of Enzymes

Studies suggest that this compound interacts with specific enzymes, including EZH2 (enhancer of zeste homolog 2). .

Analgesic Effects

Certain derivatives of this compound have demonstrated analgesic properties. . Further exploration is needed to optimize these effects.

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have shown activity against bacterial strains such asB. cereus, B. subtilis, and E. coli, and fungal strains like A. niger, Fusarium oxisporum, and Rhizopus oryzae .

Mode of Action

Compounds with similar structures have been found to interact with their targets through various mechanisms, including suzuki–miyaura coupling . This process involves the formation of a new bond between the compound and its target, facilitated by a transition metal catalyst .

Biochemical Pathways

Similar compounds have been involved in processes such as oxidative addition and transmetalation . These processes can lead to changes in the structure of the target molecule, potentially affecting its function .

Pharmacokinetics

Similar compounds have been noted for their overall lipophilicity values , which can influence their absorption and distribution within the body.

Result of Action

Similar compounds have shown potent biochemical and cellular inhibition , suggesting that this compound may also have inhibitory effects on its targets.

Action Environment

It’s worth noting that the stability of similar compounds can be influenced by factors such as air and moisture .

Future Directions

Thiophene and its substituted derivatives are an important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists.